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Compound of Interest

Compound Name: Phytuberin

Cat. No.: B1215745 Get Quote

An in-depth guide to the chemical structure, properties, biosynthesis, and biological

significance of the sesquiterpenoid phytoalexin, phytuberin.

Introduction
Phytuberin is a sesquiterpenoid phytoalexin produced by certain plants of the Solanaceae

family, most notably the potato (Solanum tuberosum).[1] As a phytoalexin, it is synthesized in

response to pathogen attack, particularly from the oomycete Phytophthora infestans, the

causative agent of late blight.[1] This document provides a comprehensive technical overview

of phytuberin, including its chemical structure, physicochemical properties, biosynthetic

pathways, and known biological activities, intended for researchers in natural product

chemistry, plant pathology, and drug discovery.

Chemical Structure and Properties
Phytuberin is a complex sesquiterpenoid characterized by a furo[3,2-c]isobenzofuran core

structure.[1] It is classified as an organic heterotricyclic compound, an acetate ester, and a

cyclic ether.[1] The definitive structure was established and later revised based on X-ray crystal

analysis of its dihydro-derivative.

Chemical Structure
Molecular Formula: C₁₇H₂₆O₄[2]

IUPAC Name: 2-[(3aR,5aS,8R,9aR)-3a,5a-dimethyl-6,7,8,9-tetrahydro-5H-furo[2,3-i]

[1]benzofuran-8-yl]propan-2-yl acetate[3]
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CAS Number: 37209-50-0[2]

SMILES: CC(=O)OC(C)(C)[C@@H]1CC[C@]2(CO[C@]3([C@]2(C1)OC=C3)C)C[3]

Physicochemical Properties
The following table summarizes the known and predicted physicochemical properties of

phytuberin. Experimental data for some properties, such as melting and boiling points, are not

readily available in the literature, which is common for non-commercially synthesized natural

products.

Property Value Source

Molecular Weight 294.39 g/mol [2]

Appearance Not specified in literature

Melting Point Not Available

Boiling Point Not Available

Optical Rotation [α]D = -35.9° (c=1.34 in CHCl₃) FooDB[4]

Water Solubility (Predicted) 0.0082 g/L ALOGPS[2]

logP (Predicted) 2.32 - 3.66 ChemAxon, ALOGPS[2]

Polar Surface Area (Predicted) 44.76 Å² ChemAxon[2]

Hydrogen Bond Donors

(Predicted)
0 ChemAxon[2]

Hydrogen Bond Acceptors

(Predicted)
3 ChemAxon[2]

Rotatable Bond Count

(Predicted)
3 ChemAxon[2]

Biosynthesis and Signaling
Phytuberin is not constitutively present in healthy potato tubers but is synthesized de novo as

part of the plant's defense response. Its production is a key component of the hypersensitive
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response, a form of programmed cell death at the site of infection to prevent pathogen spread.

Signaling Pathway for Phytoalexin Induction
The synthesis of phytuberin is triggered by the recognition of elicitors from pathogens like

Phytophthora infestans. This recognition initiates a complex signaling cascade.
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Conceptual Signaling Pathway for Phytuberin Induction
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Biosynthetic Pathway of Sesquiterpenoid Phytoalexins in Potato
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Experimental Workflow for Phytuberin Isolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1215745?utm_src=pdf-body-img
https://www.benchchem.com/product/b1215745?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Phytuberin; revised structure from the X-ray crystal analysis of dihydrophytuberin - Journal
of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]

2. Showing Compound Phytuberin (FDB014488) - FooDB [foodb.ca]

3. 3aH-Furo(3,2-c)isobenzofuran-8-methanol, 5,5a,6,7,8,9-hexahydro-alpha,alpha,3a,5a-
tetramethyl-, 8-acetate, (3aR,5aS,8R,9aR)- | C17H26O4 | CID 442387 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Phytuberin: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215745#phytuberin-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubs.rsc.org/en/content/articlelanding/1974/c3/c39740000822
https://pubs.rsc.org/en/content/articlelanding/1974/c3/c39740000822
https://foodb.ca/compounds/FDB014488
https://pubchem.ncbi.nlm.nih.gov/compound/Phytuberin
https://pubchem.ncbi.nlm.nih.gov/compound/Phytuberin
https://pubchem.ncbi.nlm.nih.gov/compound/Phytuberin
https://www.researchgate.net/publication/262694819_Full_Assignments_of_the_1H_13C_and_15N_Magnetic_Resonance_Spectra_of_Two_Porphyrin_Compounds
https://www.benchchem.com/product/b1215745#phytuberin-chemical-structure-and-properties
https://www.benchchem.com/product/b1215745#phytuberin-chemical-structure-and-properties
https://www.benchchem.com/product/b1215745#phytuberin-chemical-structure-and-properties
https://www.benchchem.com/product/b1215745#phytuberin-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1215745?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

